Cas no 2229312-17-6 (1-{bicyclo2.2.1hept-5-en-2-yl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{bicyclo2.2.1hept-5-en-2-yl}cyclopentane-1-carboxylic acid
• CAS No: 2229312-17-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6005068
• PubChem ID: 165676797
• Update Time: 2025-06-26

1-{bicyclo2.2.1hept-5-en-2-yl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo2.2.1hept-5-en-2-yl}cyclopentane-1-carboxylic acid
• 2229312-17-6
• EN300-1820075
• 1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopentane-1-carboxylic acid

• Inchi： 1S/C13H18O2/c14-12(15)13(5-1-2-6-13)11-8-9-3-4-10(11)7-9/h3-4,9-11H,1-2,5-8H2,(H,14,15)
• InChI Key： HUKNQWRBDKIQPW-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)C1CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-{bicyclo2.2.1hept-5-en-2-yl}cyclopentane-1-carboxylic acid

1-{Bicyclo[2.2.1]Hept-5-en-2-yl}Cyclopentane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2229312-17-6, commonly referred to as 1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopentane-1-carboxylic acid, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic structure, which consists of a bicyclo[2.2.1]heptene ring fused with a cyclopentane ring, and a carboxylic acid functional group. The bicyclo[2.2.1]heptene system is notable for its rigid and strained structure, which imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the potential of 1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopentane-1-carboxylic acid in drug design and development. Its unique structural features make it an ideal candidate for exploring novel therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer research. The bicyclo[2.2.1]heptene framework has been shown to exhibit significant bioactivity, suggesting its potential as a scaffold for developing new pharmaceutical compounds.

In terms of synthesis, the compound can be prepared through various methods, including ring-closing metathesis and other cycloaddition reactions. These methods leverage the inherent reactivity of the bicyclic system to form stable structures with high precision. Researchers have also explored the use of transition metal catalysts to optimize the synthesis process, ensuring higher yields and better control over stereochemistry.

The carboxylic acid functional group in this compound plays a crucial role in its chemical reactivity and biological activity. It can undergo various transformations, such as esterification and amidation, to generate derivatives with enhanced solubility or bioavailability. These derivatives have been tested in preclinical models, demonstrating promising results in terms of efficacy and safety profiles.

From an environmental perspective, the stability and biodegradability of 1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopentane-1-carboxylic acid are critical considerations for its large-scale production and application. Recent studies have focused on evaluating its environmental impact, particularly in aquatic systems, to ensure sustainable practices in its manufacturing and use.

In conclusion, 1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopentane-1-carboxylic acid represents a valuable addition to the arsenal of organic compounds with potential applications in drug discovery and materials science. Its distinctive structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations across multiple disciplines.